Cas no 120550-35-8 (Biotin-PFP ester)

• Product Name: Biotin-PFP ester
• CAS No: 120550-35-8
• MF: C₁₆H₁₅F₅N₂O₃S
• MW: 410.35892033577
• MDL: MFCD09952636
• CID: 104971
• PubChem ID: 354335712
• Update Time: 2025-10-28

Biotin-PFP ester Chemical and Physical Properties

Names and Identifiers

• Perfluorophenyl 5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
• Biotin Pentafluorophenyl Ester
• (+)-Biotin-PFP-ester
• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,3,4,5,6-pentafluorophenyl ester, (3aS,4S,6aR)-
• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,3,4,5,6-pentafluorophenyl ester...
• Biotin-OPfp
• EZ-LINK (TM) PFP-BIOTIN
• biotin-pentafluoro-phenyl ester
• Biotin-PFP
• biotinylpentafluorophenyl ester
• D-biotin pentafluorophenyl ester
• PFP-Biotin
• (3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoicacid 2,3,4,5,6-pentafluorophenyl ester
• EZ-LINK (TM) PFP-BIOTIN, 50 MG
• Biotin-PFP Biotin pentafluorophenyl ester
• Biotin-PFP ester
• Pentafluorophenyl 5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoate
• AK103675
• EZ-Link PFP-Biotin
• biotin-pentafluorophenyl-ester
• C16H15F5N2O3S
• (+)-Biotin pentafluorophenyl ester
• A
• 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-,pentafluorophenyl ester, (3aS,4S,6aR)-
• (2,3,4,5,6-pentafluorophenyl) 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoate
• EZ-Link PFP-Biot
• Perfluorophenyl5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
• 2,3,4,5,6-pentafluorophenyl 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoate
• 120550-35-8
• J-519851
• DTXSID80455998
• GS-6375
• HY-119343
• SCHEMBL140972
• BP-21512
• AKOS015915828
• CS-0067557
• MFCD09952636
• A892173
• H10307
• J-004357
• B3173
• 2,3,4,5,6-PENTAFLUOROPHENYL 5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANOATE

• MDL： MFCD09952636
• Inchi： 1S/C16H15F5N2O3S/c17-9-10(18)12(20)15(13(21)11(9)19)26-8(24)4-2-1-3-7-14-6(5-27-7)22-16(25)23-14/h6-7,14H,1-5H2,(H2,22,23,25)/t6-,7-,14-/m0/s1
• InChI Key： DKTMDBQDSYQUEV-LEJLMFORSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)NC(N2)=O

Computed Properties

• Exact Mass: 410.07200
• Monoisotopic Mass: 410.07235433 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 410.4
• XLogP3: 2.7
• Topological Polar Surface Area: 92.7

Experimental Properties

• Density: 1.441
• Melting Point: 190.0 to 194.0 deg-C
• Boiling Point: 555.3±50.0°C at 760 mmHg
• PSA: 92.73000
• LogP: 3.67090

Biotin-PFP ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on Biotin-PFP ester

Biotin-PFP Ester (CAS No. 120550-35-8): A Versatile Tool for Bioconjugation and Molecular Labeling

In the rapidly evolving fields of biochemistry, molecular biology, and diagnostic research, the demand for efficient and reliable bioconjugation reagents has never been higher. Among these, Biotin-PFP ester (CAS No. 120550-35-8) stands out as a critical compound for labeling biomolecules, particularly proteins and nucleic acids. This N-hydroxysuccinimide (NHS) ester derivative of biotin is widely recognized for its high reactivity with primary amines, making it a staple in affinity purification, immunoassays, and proteomics studies.

The Biotin-PFP ester (also known as Biotin pentafluorophenyl ester) is a derivative of biotin, a water-soluble B-vitamin (B7) that plays a vital role in metabolic processes. What sets this compound apart is its pentafluorophenyl (PFP) leaving group, which enhances its reactivity compared to traditional NHS esters. This property allows for faster and more efficient conjugation under mild conditions, reducing the risk of biomolecule degradation—a key concern in sensitive applications like single-cell analysis and next-generation sequencing (NGS).

One of the most searched questions in the scientific community is: *"How does Biotin-PFP ester compare to other biotinylation reagents?"* The answer lies in its stability and selectivity. Unlike sulfo-NHS-biotin, which is water-soluble but less stable in aqueous solutions, Biotin-PFP ester offers superior shelf life and reaction efficiency in organic solvents like DMF or DMSO. This makes it ideal for labeling hydrophobic peptides or membrane proteins, a common challenge in drug discovery and structural biology.

Another trending topic is the use of Biotin-PFP ester in CRISPR-Cas9 and gene editing workflows. Researchers frequently employ biotinylated guides or Cas9 proteins for pull-down assays to study protein-DNA interactions. The high specificity of streptavidin-biotin binding (one of the strongest non-covalent interactions known) ensures minimal background noise, a critical factor in high-throughput screening.

From an SEO perspective, users often search for *"Biotin-PFP ester protocol"* or *"Biotin-PFP ester solubility."* This reagent is typically dissolved in anhydrous DMSO at 10–50 mM concentrations, and reactions are performed at pH 7–9 for optimal amine coupling. For mass spectrometry (MS) applications, its low molecular weight (C₁₆H₁₂F₅N₂O₄S) ensures minimal interference with analyte detection.

In diagnostic development, Biotin-PFP ester is instrumental in designing lateral flow assays (LFAs) and ELISAs. Its ability to conjugate with antibodies without compromising antigen-binding sites has made it a favorite for point-of-care testing (POCT), especially in infectious disease detection—a hot topic post-pandemic. Recent publications highlight its role in detecting biomarkers for cancer and neurodegenerative diseases.

For those exploring click chemistry, Biotin-PFP ester can be paired with azide/alkyne modifiers for orthogonal labeling strategies. This dual-labeling approach is gaining traction in multiplexed imaging, where spatial resolution of multiple targets is required—addressing another frequently searched query: *"Can I use Biotin-PFP ester with fluorescent dyes?"*

Quality control is another area of interest. Reputable suppliers provide HPLC and NMR data to verify purity (>95%), as impurities can lead to nonspecific binding. Storage recommendations (-20°C under argon) are also critical to maintain reactivity, a detail often overlooked in protocol searches.

In summary, Biotin-PFP ester (CAS No. 120550-35-8) remains indispensable in modern life sciences due to its versatility, high reactivity, and compatibility with cutting-edge techniques. Whether for proteomics, genomics, or diagnostics, its role in advancing precision medicine and basic research continues to grow.